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Compound of Interest

Compound Name: Boc-Met-Gly-OSu

Cat. No.: B12087724 Get Quote

Part 1: Substance Identity & Chemical Profile
Compound Name:

-(tert-Butoxycarbonyl)-L-methionylglycine

-hydroxysuccinimide ester Common Name: Boc-Met-Gly-OSu CAS Registry Number: 23446-
04-0 (Primary reference); Free acid precursor (Boc-Met-Gly-OH): 23446-03-9 Molecular
Formula:

Molecular Weight: 403.45 g/mol [1]

Chemical Structure
The compound consists of the dipeptide Methionine-Glycine, protected at the N-terminus with a

Boc group and activated at the C-terminus as an NHS (OSu) ester.

Key Functional Groups:

Boc Group (tert-Butyloxycarbonyl): Acid-labile amine protection.[1][2]

Methionine Side Chain: Thioether (-S-CH3), susceptible to oxidation to sulfoxide/sulfone.[1]

NHS Ester (N-Hydroxysuccinimide): Highly reactive electrophile for amine coupling.[1]

Part 2: Safety Data Sheet (SDS) Summary
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Note: This section synthesizes safety data based on GHS classifications for activated peptide

esters and specific analog data.

Hazard Identification (GHS Classification)
Signal Word:WARNING[1][3][4]

Hazard Class Category
Hazard Statement
Code

Description

Skin

Corrosion/Irritation
2 H315 Causes skin irritation.

Serious Eye

Damage/Irritation
2A H319

Causes serious eye

irritation.[1]

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.[1]

Skin Sensitization 1 H317

May cause an allergic

skin reaction

(Characteristic of NHS

esters).[1]

Precautionary Protocols
Prevention (P261, P280): Avoid breathing dust/fume.[1] Wear nitrile gloves, safety goggles,

and lab coat.[1] Work within a certified chemical fume hood.[1]

Response (P302+P352, P305+P351+P338):

IF ON SKIN: Wash with plenty of soap and water.[1][5]

IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do.[1]

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Stability & Reactivity
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Moisture Sensitivity:HIGH. The NHS ester moiety is prone to hydrolysis, releasing N-

hydroxysuccinimide and the free acid (Boc-Met-Gly-OH), rendering the compound inactive

for coupling.

Oxidation Sensitivity:MODERATE. The methionine thioether can oxidize.[1] Avoid strong

oxidizing agents (e.g., peroxides, high-concentration oxygen).[1]

Incompatible Materials: Strong bases, amines (uncontrolled reaction), water/moisture.[1]

Part 3: Technical Application Guide
Strategic Utility in Peptide Synthesis
Boc-Met-Gly-OSu is a specialized "segment condensation" reagent.

Why use this pre-activated dipeptide?

Racemization Control: In standard peptide synthesis, activating a peptide fragment at the C-

terminus often leads to racemization (loss of chirality) via oxazolone formation.[1] However,

Glycine is achiral.[1] By having Glycine at the C-terminus (the activation site), this reagent

eliminates the risk of racemization during the coupling step [1].[1]

Methionine Protection: Methionine is sensitive.[1] introducing it as part of a pre-purified,

crystalline dipeptide block reduces the number of steps the sensitive thioether is exposed to

crude reaction conditions.[1]

Reaction Mechanism: Aminolysis
The core utility is the nucleophilic attack of a primary amine (N-terminus of the target chain) on

the carbonyl carbon of the NHS ester.[1]

Boc-Met-Gly-OSu
(Activated Ester)

Tetrahedral
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+ Amine

H2N-Peptide
(Nucleophile)
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Click to download full resolution via product page

Figure 1: Mechanism of aminolysis.[1] The amine attacks the ester carbonyl, displacing N-

hydroxysuccinimide.

Experimental Protocol: Segment Coupling
Objective: Couple Boc-Met-Gly-OSu to a resin-bound peptide (H-Ala-Resin) or free amine in

solution.

Reagents:

Boc-Met-Gly-OSu (1.2 - 1.5 equivalents)

DIEA (Diisopropylethylamine) or NMM (N-Methylmorpholine) (1.5 equivalents)[1]

Solvent: Anhydrous DMF (Dimethylformamide) or DCM (Dichloromethane)[1]

Workflow:

Preparation: Remove Boc-Met-Gly-OSu from -20°C storage and allow it to equilibrate to

room temperature in a desiccator before opening. This prevents condensation and hydrolysis

[2].[1]

Dissolution: Dissolve the ester in minimum anhydrous DMF.

Coupling: Add the solution to the amine component. Add base (DIEA) only if the amine is a

salt (e.g., HCl salt).[1] If using free amine, base may be omitted to reduce risk of base-

catalyzed side reactions.[1]

Monitoring: Stir at Room Temperature (RT) for 2–4 hours. Monitor via Kaiser Test (if solid

phase) or TLC/HPLC (if solution phase).[1]

Workup:

Solid Phase:[6][7] Wash resin with DMF (3x), DCM (3x).[1]
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Solution Phase: Dilute with EtOAc, wash with 5% citric acid (removes HOSu and

unreacted amine), water, and brine.[1] Dry over Na2SO4.[1]

Handling & Storage Workflow
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Figure 2: Critical handling workflow to prevent hydrolysis of the active ester.

Part 4: Quantitative Data Summary
Property Value / Specification

Solubility
Soluble in DMF, DMSO, DCM, Ethyl Acetate.

Insoluble in water (hydrolyzes).[1]

Melting Point
102–105°C (Typical for similar Boc-dipeptide

esters) [3]

Purity Standard >98% (HPLC), <0.5% Free Acid

Storage Temp
-20°C (Long term), 2–8°C (Short term active

use)

Hydrolysis Rate
t½ ≈ 1-2 hours in aqueous pH 8.0 (Avoid

aqueous bases)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Monograph & Safety Guide: Boc-Met-Gly-
OSu]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12087724#boc-met-gly-osu-msds-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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